1-(azetidin-3-yl)-N-methyl-5-oxopyrrolidine-3-carboxamide hydrochloride
Overview
Description
1-(Azetidin-3-yl)-N-methyl-5-oxopyrrolidine-3-carboxamide hydrochloride, or AZ-MPC, is a synthetic compound that has been studied for its potential applications in scientific research. AZ-MPC is a small molecule that can be used as a tool to study various biological processes, such as gene expression, cell signaling pathways, and enzyme activities. The compound has been shown to be highly selective and has a low toxicity profile, making it an attractive option for laboratory experiments.
Mechanism of Action
The mechanism of action of AZ-MPC is not yet fully understood. However, it is believed that the compound binds to and modulates the activity of certain proteins, enzymes, and receptors. By doing so, it can affect the expression of genes, the activity of signaling pathways, and the activity of enzymes.
Biochemical and Physiological Effects
AZ-MPC has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the expression of certain genes, the activity of certain enzymes, and the activity of certain signaling pathways. It has also been shown to affect the metabolism of certain drugs, as well as the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The use of AZ-MPC in laboratory experiments has several advantages. It is highly selective, has a low toxicity profile, and is relatively easy to synthesize. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, the compound is not without its limitations. It is not as stable as some other compounds and can be difficult to store and handle.
Future Directions
The use of AZ-MPC in scientific research is still in its early stages, and there are many potential future directions for exploration. For example, further research could be conducted to explore the effects of AZ-MPC on various diseases and to better understand its mechanism of action. Additionally, further research could be conducted to optimize the synthesis process and to develop new methods for delivering the compound to target tissues. Finally, research could be conducted to explore the potential of AZ-MPC as a therapeutic agent, as well as its potential use in drug delivery.
Synthesis Methods
AZ-MPC can be synthesized using a variety of methods, including the use of anhydrous hydrogen chloride, sodium azide, and anhydrous sodium carbonate. The synthesis of AZ-MPC requires careful control of reaction conditions and the use of appropriate solvents and catalysts. The compound can be prepared in a variety of forms, including a solid, a liquid, or a solution.
Scientific Research Applications
AZ-MPC has been studied for its potential use in scientific research. The compound has been used in a variety of studies, including those investigating gene expression, cell signaling pathways, and enzyme activities. It has also been used to study the effects of drugs on the brain and to investigate the role of epigenetic modifications in disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-3-yl)-N-methyl-5-oxopyrrolidine-3-carboxamide hydrochloride involves the reaction of N-methyl-5-oxopyrrolidine-3-carboxylic acid with azetidine in the presence of a coupling agent, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-methyl-5-oxopyrrolidine-3-carboxylic acid", "Azetidine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve N-methyl-5-oxopyrrolidine-3-carboxylic acid and azetidine in a suitable solvent.", "Step 2: Add a coupling agent to the reaction mixture and stir for a specific time period.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 4: Isolate the product by filtration or precipitation and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2126163-35-5 |
Product Name |
1-(azetidin-3-yl)-N-methyl-5-oxopyrrolidine-3-carboxamide hydrochloride |
Molecular Formula |
C9H16ClN3O2 |
Molecular Weight |
233.7 |
Purity |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
